Cas no 1261956-50-6 (4-(5-Formylthiophen-3-yl)-3-hydroxybenzoic acid)

4-(5-Formylthiophen-3-yl)-3-hydroxybenzoic acid is a multifunctional aromatic compound featuring both a formyl group and a carboxylic acid moiety, making it a versatile intermediate in organic synthesis and pharmaceutical research. The presence of the thiophene ring enhances its utility in conjugated systems, while the hydroxyl and carboxyl groups provide reactive sites for further functionalization. This compound is particularly valuable in the development of heterocyclic frameworks, coordination chemistry, and materials science applications. Its structural features contribute to its potential use in designing ligands, catalysts, and bioactive molecules. High purity and well-defined reactivity ensure consistent performance in synthetic workflows.

4-(5-Formylthiophen-3-yl)-3-hydroxybenzoic acid structure

1261956-50-6 structure

Product Name:4-(5-Formylthiophen-3-yl)-3-hydroxybenzoic acid

CAS No:1261956-50-6

MF:C₁₂H₈O₄S

MW:248.254522323608

MDL:MFCD18319817

CID:2765935

PubChem ID:53225735

Update Time:2025-06-13

4-(5-Formylthiophen-3-yl)-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(2-Formylthiophen-4-yl)-3-hydroxybenzoic acid, 95%
- 4-(2-FORMYLTHIOPHEN-4-YL)-3-HYDROXYBENZOIC ACID
- SCHEMBL2558415
- DTXSID70689467
- MFCD18319817
- 1261956-50-6
- 4-(5-Formylthiophen-3-yl)-3-hydroxybenzoic acid
- MDL： MFCD18319817
- Inchi： 1S/C12H8O4S/c13-5-9-3-8(6-17-9)10-2-1-7(12(15)16)4-11(10)14/h1-6,14H,(H,15,16)
- InChI Key： UVLURFOKSNEANC-UHFFFAOYSA-N
- SMILES： S1C(C=O)=CC(=C1)C1C=CC(C(=O)O)=CC=1O

Computed Properties

Exact Mass: 248.01432991Da
Monoisotopic Mass: 248.01432991Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 307
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 103Å²

4-(5-Formylthiophen-3-yl)-3-hydroxybenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB326901-5 g	4-(2-Formylthiophen-4-yl)-3-hydroxybenzoic acid, 95%; .	1261956-50-6	95%	5g	€1159.00	2023-04-26
abcr	AB326901-5g	4-(2-Formylthiophen-4-yl)-3-hydroxybenzoic acid, 95%; .	1261956-50-6	95%	5g	€1159.00	2025-04-21

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Additional information on 4-(5-Formylthiophen-3-yl)-3-hydroxybenzoic acid

Comprehensive Overview of 4-(5-Formylthiophen-3-yl)-3-hydroxybenzoic acid (CAS No. 1261956-50-6)

4-(5-Formylthiophen-3-yl)-3-hydroxybenzoic acid (CAS No. 1261956-50-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique thiophene and benzoic acid moieties, serves as a versatile intermediate in the synthesis of bioactive molecules and advanced materials. Its molecular structure, featuring a formyl group and a hydroxybenzoic acid backbone, enables diverse chemical modifications, making it invaluable for drug discovery and functional material design.

In recent years, the demand for heterocyclic compounds like 4-(5-Formylthiophen-3-yl)-3-hydroxybenzoic acid has surged due to their applications in medicinal chemistry and organic electronics. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and fluorescent probes, aligning with trends in personalized medicine and diagnostic technologies. The compound's CAS No. 1261956-50-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 4-(5-Formylthiophen-3-yl)-3-hydroxybenzoic acid involves multi-step organic reactions, often starting from thiophene derivatives and 3-hydroxybenzoic acid. Its formyl group offers a reactive site for further functionalization, such as condensation reactions to form Schiff bases or hydrazones, which are pivotal in developing antimicrobial agents and sensor materials. This adaptability has positioned the compound as a focal point in green chemistry initiatives, where efficiency and sustainability are prioritized.

From an industrial perspective, CAS No. 1261956-50-6 is often discussed in the context of high-value chemical intermediates. Its role in producing biodegradable polymers and photoactive materials resonates with global efforts to reduce environmental impact. Notably, the compound's hydroxybenzoic acid segment contributes to its stability and solubility, traits highly sought after in formulation science.

Emerging applications of 4-(5-Formylthiophen-3-yl)-3-hydroxybenzoic acid include its use in metal-organic frameworks (MOFs) and catalysis, addressing contemporary challenges in energy storage and carbon capture. These intersections with sustainable technology have amplified its visibility in scientific literature and patent filings. As the compound's utility expands, so does its prominence in cross-disciplinary research, bridging gaps between chemistry, biology, and engineering.

In summary, 4-(5-Formylthiophen-3-yl)-3-hydroxybenzoic acid (CAS No. 1261956-50-6) exemplifies innovation in modern chemistry. Its structural features and functional versatility make it a cornerstone in both academic and industrial settings, driving progress in drug development, material science, and environmental solutions. As research continues to uncover new applications, this compound is poised to remain a critical asset in scientific advancement.